Cas no 1197237-87-8 (1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride)
1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride
- 1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride
-
- Inchi: 1S/C6H9F2N3O.ClH/c1-12-6-4(9)2-11(10-6)3-5(7)8;/h2,5H,3,9H2,1H3;1H
- InChI Key: VLRDDZCRCGFISX-UHFFFAOYSA-N
- SMILES: Cl.FC(CN1C=C(C(=N1)OC)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Topological Polar Surface Area: 53.1
1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488576-1g |
1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride |
1197237-87-8 | 97% | 1g |
$675 | 2022-06-14 | |
| Key Organics Ltd | FS-2210-1MG |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-5MG |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-10MG |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-50MG |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-100MG |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 100mg |
£146.00 | 2023-09-09 | |
| Key Organics Ltd | FS-2210-1g |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 1g |
£652.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-5g |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 5g |
£2934.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-25g |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 25g |
£11736.00 | 2025-02-09 | |
| Key Organics Ltd | FS-2210-10g |
1-(2,2-Difluoro-ethyl)-3-methoxy-1H-pyrazol-4-ylamine hydrochloride |
1197237-87-8 | >90% | 10g |
£5216.00 | 2025-02-09 |
1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride
Research Brief on 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride (CAS: 1197237-87-8)
1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride (CAS: 1197237-87-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroethyl and methoxy-substituted pyrazole structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
Recent studies have highlighted the significance of 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride as a key intermediate in the synthesis of biologically active molecules. Its structural features, including the difluoroethyl group, contribute to enhanced metabolic stability and bioavailability, making it an attractive candidate for drug development. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic fluorination, to optimize the yield and purity of this compound.
Pharmacological evaluations of 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride have revealed its potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that this compound exhibits inhibitory activity against certain kinases, which are critical targets in oncology and inflammatory diseases. Furthermore, its mechanism of action appears to involve selective binding to the ATP-binding sites of these kinases, thereby disrupting their signaling cascades.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential in central nervous system (CNS) disorders. Animal model studies suggest that 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride may cross the blood-brain barrier, a desirable trait for CNS-targeted therapies. These findings have sparked interest in its application for neurodegenerative diseases, although further validation is required to confirm its efficacy and safety.
The compound's physicochemical properties, such as solubility and stability under physiological conditions, have also been investigated. Researchers have noted that the hydrochloride salt form improves its solubility in aqueous media, which is advantageous for formulation development. Stability studies under varying pH and temperature conditions have provided insights into its shelf-life and storage requirements, critical for pharmaceutical manufacturing.
Despite these promising findings, challenges remain in the development of 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride as a therapeutic agent. Issues such as potential off-target effects and the need for further pharmacokinetic profiling must be addressed. Ongoing research aims to optimize its structure-activity relationship (SAR) to enhance selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.
In conclusion, 1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride (CAS: 1197237-87-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Its unique chemical properties and biological activities warrant continued investigation to fully elucidate its pharmacological profile and clinical applicability. Future studies should focus on expanding its therapeutic indications and addressing the current limitations to pave the way for its successful development as a novel drug candidate.
1197237-87-8 (1-(2,2-Difluoroethyl)-3-methoxy-1H-pyrazol-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)